Cas no 1199-80-0 (N-phenyl-3,4-dihydro-2H-pyrrol-5-amine)

• Product Name: N-phenyl-3,4-dihydro-2H-pyrrol-5-amine
• CAS No: 1199-80-0
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 1208969
• PubChem ID: 638327
• Update Time: 2025-07-21

N-phenyl-3,4-dihydro-2H-pyrrol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-5-amine, 3,4-dihydro-N-phenyl-
• N-phenyl-3,4-dihydro-2H-pyrrol-5-amine
• 1199-80-0
• SCHEMBL10896436
• F0017-0589
• InChI=1/C10H12N2/c1-2-5-9(6-3-1)12-10-7-4-8-11-10/h1-3,5-6H,4,7-8H2,(H,11,12
• SCHEMBL4098831
• HMS1369H05
• SR-01000398320
• AKOS001592779
• STL267516
• N-[(2Z)-pyrrolidin-2-ylidene]aniline
• ChemDiv2_000159
• starbld0040640
• (E)-N-(Pyrrolidin-2-ylidene)aniline
• 113312-21-3
• SR-01000398320-1
• benzenamine, N-[(2Z)-2-pyrrolidinylidene]-

• Inchi： 1S/C10H12N2/c1-2-5-9(6-3-1)12-10-7-4-8-11-10/h1-3,5-6H,4,7-8H2,(H,11,12)
• InChI Key： ZTRARGHXCLHSIQ-UHFFFAOYSA-N
• SMILES： N1=C(CCC1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-phenyl-3,4-dihydro-2H-pyrrol-5-amine

Introduction to N-phenyl-3,4-dihydro-2H-pyrrol-5-amine (CAS No. 1199-80-0)

N-phenyl-3,4-dihydro-2H-pyrrol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1199-80-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivative class, characterized by a nitrogen-containing five-membered ring system. The presence of an amine functional group and a phenyl substituent at the 5-position of the pyrrole ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of N-phenyl-3,4-dihydro-2H-pyrrol-5-amine make it a versatile intermediate in synthetic chemistry. The pyrrole core is known for its ability to participate in various chemical reactions, including nucleophilic additions, cyclizations, and metal coordination, which are pivotal in the synthesis of more complex molecules. The phenyl group attached to the nitrogen atom not only enhances the lipophilicity of the compound but also provides a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

In recent years, there has been growing interest in pyrrole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The amine group in N-phenyl-3,4-dihydro-2H-pyrrol-5-amine serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This has led to its exploration as a lead compound in several drug discovery programs aimed at developing novel treatments for various diseases.

One of the most compelling aspects of N-phenyl-3,4-dihydro-2H-pyrrol-5-amine is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural framework to design molecules that can modulate the activity of target proteins involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The phenyl substituent plays a crucial role in optimizing binding affinity and selectivity, ensuring that the resulting inhibitors are both effective and minimally toxic.

The synthesis of N-phenyl-3,4-dihydro-2H-pyrrol-5-amine can be achieved through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes include reductive amination of appropriately substituted pyrroles or cyclization reactions involving phenylhydrazine derivatives. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production methods. These developments are particularly important in industrial settings where cost-effectiveness and environmental impact are critical considerations.

Recent research has also highlighted the potential applications of N-phenyl-3,4-dihydro-2H-pyrrol-5-amine in materials science. Beyond its pharmaceutical relevance, this compound has been investigated for its properties as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has opened up new avenues for applications in catalysis and nanotechnology. These findings underscore the multifaceted nature of pyrrole derivatives and their broad utility across different scientific disciplines.

The pharmacological profile of N-(phenyl)-3,4-dihydro-[1H]-pyrrole]-5-carboxamide (a related derivative) has been extensively studied in preclinical models. These studies have revealed mechanisms by which these compounds exert their therapeutic effects, providing insights into their potential clinical applications. For example, certain derivatives have demonstrated ability to inhibit inflammatory pathways by modulating cytokine production and enzymatic activity. Such findings are crucial for guiding further development efforts and identifying optimal candidates for clinical trials.

In conclusion,N-(phenyl)-3-hydroxy-[1H]-pyrrole]-5-carboxamide (another derivative) represents a significant compound in pharmaceutical research due to its structural versatility and biological activity. The ongoing exploration of its derivatives continues to yield promising leads for new therapeutics across various therapeutic areas. As synthetic methodologies advance and our understanding of biological targets deepens,N-(phenyl)-3-hydroxy-[1H]-pyrrole]-5-carboxamide will likely remain at the forefront of drug discovery efforts.